Cas no 131530-16-0 (3,4-Diaminobutanoic acid)

• Product Name: 3,4-Diaminobutanoic acid
• CAS No: 131530-16-0
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 136148
• PubChem ID: 14657827
• Update Time: 2025-06-26

3,4-Diaminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminobutanoic acid
• 3,4-DIAMINOBUTYRIC ACID
• Butanoic acid,3,4-diamino-
• Butanoic acid,3,4-diamino
• EN300-146267
• SCHEMBL408226
• 3,4-Diaminobutanoicacid
• DTXSID10562684
• 131530-16-0
• Butanoic acid, 3,4-diamino-
• AKOS006283451
• CHEMBL5221149
• DTXCID20513460

• Inchi： 1S/C4H10N2O2/c5-2-3(6)1-4(7)8/h3H,1-2,5-6H2,(H,7,8)
• InChI Key： XQKAYTBBWLDCBB-UHFFFAOYSA-N
• SMILES： OC(CC(CN)N)=O

Computed Properties

• Exact Mass: 118.07400
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34000
• LogP: 0.14770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,4-Diaminobutanoic acid

3,4-Diaminobutanoic Acid: A Comprehensive Overview

3,4-Diaminobutanoic acid, also known as CAS No. 131530-16-0, is a significant compound in the field of organic chemistry and biochemistry. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound is characterized by the presence of two amino groups on the third and fourth carbons of a butanoic acid backbone, making it a valuable substrate for both academic research and industrial applications.

The structural uniqueness of 3,4-diaminobutanoic acid lies in its ability to form stable peptide bonds and participate in complex biochemical reactions. Recent studies have highlighted its role in the synthesis of bioactive molecules, including antibiotics and enzyme inhibitors. Researchers have also explored its potential in drug delivery systems, where its dual amine functionality enhances the targeting efficiency of therapeutic agents.

One of the most promising applications of 3,4-diaminobutanoic acid is in the field of materials science. Its ability to form self-assembled monolayers has been leveraged in the development of advanced coatings for biomedical devices. These coatings not only improve biocompatibility but also reduce the risk of bacterial adhesion, making them ideal for use in implants and other medical devices.

In terms of synthesis, 3,4-diaminobutanoic acid can be produced through various methods, including enzymatic catalysis and chemical synthesis. Recent advancements in biocatalysis have enabled more efficient and environmentally friendly production processes. For instance, researchers have utilized engineered enzymes to achieve high yields of this compound with minimal by-products.

The pharmacological properties of 3,4-diaminobutanoic acid have also been extensively studied. Preclinical studies suggest that it may possess anti-inflammatory and neuroprotective effects, making it a potential candidate for treating conditions such as Alzheimer's disease and inflammatory bowel disease. However, further clinical trials are required to validate these findings.

In conclusion, 3,4-diaminobutanoic acid, or CAS No. 131530-16-0, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in research and development. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.